Cas no 946200-09-5 (N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide)

• Product Name: N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide
• CAS No: 946200-09-5
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 6225679
• PubChem ID: 16932124
• Update Time: 2025-07-01

N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide
• N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-N'-(2-methoxyphenyl)ethanediamide
• N1-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-N2-(2-methoxyphenyl)oxalamide
• 946200-09-5
• AKOS024646022
• F2392-1033
• N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-N'-(2-methoxyphenyl)oxamide

• Inchi： 1S/C17H21N3O3S/c1-20(2)14(12-8-9-24-11-12)10-18-16(21)17(22)19-13-6-4-5-7-15(13)23-3/h4-9,11,14H,10H2,1-3H3,(H,18,21)(H,19,22)
• InChI Key： GAUNYKOBFQDWFN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C(NC1C=CC=CC=1OC)=O)=O)N(C)C

Computed Properties

• Exact Mass: 347.13036271g/mol
• Monoisotopic Mass: 347.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98.9Ų

Additional information on N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide

Professional Introduction to N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide (CAS No. 946200-09-5)

N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide, with the CAS number 946200-09-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of functional groups such as N,N-dimethylamino, thiophen-3-yl, and 2-methoxyphenyl ethyl groups contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration in medicinal chemistry.

The compound's structural design incorporates elements that are frequently explored in the quest for innovative drug candidates. The N,N-dimethylamino moiety, known for its ability to enhance solubility and bioavailability, plays a crucial role in modulating the pharmacokinetic profile of the molecule. Additionally, the thiophen-3-yl group, a heterocyclic aromatic ring system, is renowned for its role in various biological processes and has been extensively studied for its potential in antimicrobial and anti-inflammatory applications. The combination of these features with the 2-methoxyphenyl ethyl group suggests a multifaceted approach to drug design, potentially targeting multiple biological pathways simultaneously.

In recent years, there has been a surge in research focused on developing small molecules that can modulate complex biological systems. N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide aligns well with this trend, as its structural features are reminiscent of molecules that have shown promise in preclinical studies. For instance, derivatives of thiophene have been investigated for their potential in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. Similarly, amine-functionalized compounds have been explored for their role in enzyme inhibition and signal transduction modulation.

The synthesis of this compound involves a series of well-established organic reactions that highlight the expertise required in pharmaceutical chemistry. The formation of the amide bond between the N'-(2-methoxyphenyl)ethyl and the diamine backbone necessitates precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the thiophenyl group, demonstrating the compound's complexity and the sophistication of modern synthetic methodologies.

The pharmacological potential of N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide has not yet been fully elucidated, but preliminary studies suggest that it may exhibit a range of biological activities. The interaction between the various functional groups within the molecule could lead to effects on multiple targets, including enzymes and receptors involved in metabolic pathways. This polypharmacological approach is increasingly favored in drug discovery due to its potential to provide broader therapeutic benefits with fewer side effects.

In conclusion, N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide (CAS No. 946200-09-5) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing subject for future studies aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely that it will play a significant role in advancing our understanding of complex biological systems and contributing to the development of innovative treatments for various diseases.